(2-Methoxypyridin-4-yl)methanol
Cat. No. B051025
M. Wt: 139.15 g/mol
InChI Key: YENBVKZRNXXJSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181186B2
Procedure details
To a solution of (2-methoxypyridin-4-yl)methanol (6.74 g) and triethylamine (67.5 mL) in DMSO (200 mL) was added sulfur trioxide pyridine complex (30.8 g), and the mixture was stirred at room temperature for 30 min. Water was added to the reaction mixture at room temperature, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. After silica gel filtration, the solvent was evaporated under reduced pressure to give a crude product of the title compound (4.33 g) as a brown oil. This compound was used for the next step without further purification.
Name
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH2:9][OH:10])[CH:6]=[CH:5][N:4]=1.C(N(CC)CC)C.O>CS(C)=O>[CH3:1][O:2][C:3]1[CH:8]=[C:7]([CH:6]=[CH:5][N:4]=1)[CH:9]=[O:10]
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Inputs
Step One
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Name
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|
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Quantity
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6.74 g
|
|
Type
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reactant
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Smiles
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COC1=NC=CC(=C1)CO
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|
Name
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|
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Quantity
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67.5 mL
|
|
Type
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reactant
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Smiles
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C(C)N(CC)CC
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|
Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
After silica gel filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the solvent was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
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product
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Smiles
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|
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Name
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|
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Type
|
product
|
|
Smiles
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COC=1C=C(C=O)C=CN1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.33 g | |
| YIELD: CALCULATEDPERCENTYIELD | 65.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
